Cas no 16571-91-8 (2-Pyridinamine,N-[1-methyl-2-(1-piperidinyl)ethyl]-)

2-Pyridinamine,N-[1-methyl-2-(1-piperidinyl)ethyl]- structure
16571-91-8 structure
Product Name:2-Pyridinamine,N-[1-methyl-2-(1-piperidinyl)ethyl]-
CAS No:16571-91-8
MF:C13H21N3
MW:219.325942754745
CID:218948
PubChem ID:86033
Update Time:2025-04-19

2-Pyridinamine,N-[1-methyl-2-(1-piperidinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinamine,N-[1-methyl-2-(1-piperidinyl)ethyl]-
    • N-(1-piperidin-1-ylpropan-2-yl)pyridin-2-amine
    • N-[1-methyl-2-(1-piperidyl)ethyl]pyridin-2-amine
    • N-(1-Methyl-2-(1-piperidyl)ethyl)pyridin-2-amine
    • N-[1-(piperidin-1-yl)propan-2-yl]pyridin-2-amine
    • Einecs 240-631-0
    • N-[1-Methyl-2-(1-piperidinyl)ethyl]-2-pyridinamine
    • AKOS010761366
    • NS00053609
    • DTXSID60937121
    • 16571-91-8
    • N-(1-(Piperidin-1-yl)propan-2-yl)pyridin-2-amine
    • Inchi: 1S/C13H21N3/c1-12(11-16-9-5-2-6-10-16)15-13-7-3-4-8-14-13/h3-4,7-8,12H,2,5-6,9-11H2,1H3,(H,14,15)
    • InChI Key: BWCQXHWVBUZKSP-UHFFFAOYSA-N
    • SMILES: N1(CC(C)NC2C=CC=CN=2)CCCCC1

Computed Properties

  • Exact Mass: 219.17373
  • Monoisotopic Mass: 219.174
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • Density: 1.049
  • Boiling Point: 365.5°Cat760mmHg
  • Flash Point: 174.8°C
  • Refractive Index: 1.562
  • PSA: 28.16
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